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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol

Cat. No.: B121337

An In-depth Technical Guide to the Physical and Chemical Properties of 4-Ethyl-2-
methoxyphenol

Abstract

4-Ethyl-2-methoxyphenol, also known as 4-ethylguaiacol, is a phenolic compound with
significant applications in the food and fragrance industries. It is a key aroma component found
in various foods and beverages, including red wine and coffee, and is also used as a smoke
flavoring.[1] This technical guide provides a comprehensive overview of the physical and
chemical properties of 4-Ethyl-2-methoxyphenol, along with relevant experimental protocols,
safety information, and analytical methodologies. This document is intended for researchers,
scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

4-Ethyl-2-methoxyphenol is a member of the methoxyphenols class of organic compounds.[2]
It is characterized by a methoxy group attached to the benzene ring of a phenol moiety.[2] The
compound typically appears as a clear, colorless to light yellow liquid with a warm, sweet, and
spicy medicinal odor.[1][3]

Identifiers and General Properties
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Property Value Source

IUPAC Name 4-Ethyl-2-methoxyphenol [4]

Synonyms 4-Ethylguaiacol, 2-Meth-oxy-4- (R4

ethylphenol, p-Ethylguaiacol

CAS Number 2785-89-9 [1114]

Molecular Formula CoH1202 [11[3114]

Molecular Weight 152.19 g/mol [1][3]

Appearance (.Zletdr colorless to light yellow (5]

liquid

Odor Warm, sweet, spicy, medicinal [11[3]
Physical Properties

Property Value Conditions Source

Melting Point -7°Cto15°C [11[31[5]

Boiling Point 234 - 236 °C @ 760.00 mm Hg [11[31[5]

Density 1.063 g/mL at 25 °C [1]

Refractive Index n20/D 1.528 [1]

Flash Point 107 °C / 224 °F [5]

pKa 10.31+£0.18 Predicted [1]

LogP 2.18-2.434 Estimated [1]
Solubility
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Solvent Solubility Source

693.8 mg/L @ 25 °C

Water (estimated)

Chloroform Slightly soluble [1]
Methanol Slightly soluble [1]
Ethanol Miscible [3]
Oils Miscible [3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Ethyl-2-
methoxyphenol.

e Infrared (IR) Spectroscopy: The NIST Chemistry WebBook provides access to the IR
spectrum of 4-Ethyl-2-methoxyphenol, which is part of the Coblentz Society's evaluated
infrared reference spectra collection.[6]

e Mass Spectrometry (MS): Mass spectral data (electron ionization) for this compound is also
available through the NIST Chemistry WebBook.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR data are
available from commercial suppliers like ChemicalBook.[7]

Experimental Protocols
Synthesis of 4-Ethyl-2-methoxyphenol

A reported method for the synthesis of 4-Ethyl-2-methoxyphenol involves the following steps:
 Starting with ortho-dichloro ethylphenol.

o Heating the starting material with Ethyl benzyl disulfonic acid and an aqueous alkali at a
temperature of 180-200°C.

o Following the heating step with a single methylation to yield 4-Ethyl-2-methoxyphenol.[1]
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Analytical Method: High-Performance Liquid
Chromatography (HPLC)

4-Ethyl-2-methoxyphenol can be analyzed using a reverse-phase HPLC method.[8]
e Column: Newcrom R1 HPLC column.[8]
o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[8]

e Mass Spectrometry (MS) Compatibility: For applications compatible with mass spectrometry,
phosphoric acid should be replaced with formic acid in the mobile phase.[8]

o UPLC Applications: For faster Ultra-Performance Liquid Chromatography (UPLC)
applications, columns with smaller 3 um particles are available.[8]

o Scalability: This liquid chromatography method is scalable and can be adapted for
preparative separation to isolate impurities. It is also suitable for pharmacokinetic studies.[8]

Sample Preparatiol HPLC Analysis Data Processing
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Click to download full resolution via product page
Caption: General workflow for the HPLC analysis of 4-Ethyl-2-methoxyphenol.

Safety and Hazard Information

4-Ethyl-2-methoxyphenol is considered hazardous and requires careful handling.[5][9]

GHS Hazard Classification

e Acute Oral Toxicity: Category 4 (Harmful if swallowed).[3][5]

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[3][5]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://sielc.com/4-ethyl-2-methoxyphenol
https://sielc.com/4-ethyl-2-methoxyphenol
https://sielc.com/4-ethyl-2-methoxyphenol
https://sielc.com/4-ethyl-2-methoxyphenol
https://sielc.com/4-ethyl-2-methoxyphenol
https://sielc.com/4-ethyl-2-methoxyphenol
https://www.benchchem.com/product/b121337?utm_src=pdf-body-img
https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC351960050&productDescription=4-ETHYL-2-METHOXYPHENOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1423906&productDescription=4-ETHYL-2-METHOXYPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylguaiacol
https://www.fishersci.com/store/msds?partNumber=AC351960050&productDescription=4-ETHYL-2-METHOXYPHENOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylguaiacol
https://www.fishersci.com/store/msds?partNumber=AC351960050&productDescription=4-ETHYL-2-METHOXYPHENOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation).[3][5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation), targeting the respiratory system.[3][5]

Precautionary Measures and Handling

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[5][9] Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation occurs.[9]

e Handling: Wash hands and any exposed skin thoroughly after handling.[5][9] Avoid breathing
dust, fume, gas, mist, vapors, or spray.[5] Use only outdoors or in a well-ventilated area.[5]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[9]
Recommended storage temperature is 2-8°C.[1]

e Incompatible Materials: Avoid contact with bases, strong oxidizing agents, acid anhydrides,
and acid chlorides.[5]

Identified Hazards

H302: Harmful if swallowed H335: May cause respiratory irritation

— / \Eerson%;:ﬂ;;Equipme}ﬁ(PPE)

lApproved pi ‘ l i Clolhing‘ l i Gloves‘ lSa’elyGoggles/Faceshield‘ Keep away from incompatible materials

Use in well-ventilated area [l Avoid contact with skin and eyes

Store at 2-8°C in a dry place
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Caption: Logical relationships between hazards and safety precautions for 4-Ethyl-2-
methoxyphenol.

Conclusion

4-Ethyl-2-methoxyphenol is a compound with well-defined physical and chemical properties.
Its characteristic aroma has led to its use in the food and flavor industries. The information
presented in this guide, including its properties, analytical methods, and safety precautions,
provides a valuable resource for researchers and scientists working with this compound.
Adherence to the outlined safety and handling protocols is essential to ensure safe laboratory
practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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